2-(4-Chlorocarbonyl-phenyl)-2-methyl-propionic acid methyl ester

• Molecular Formula: C12H13ClO3
• Molecular Weight: 240.68 g/mol
• IUPAC Name: methyl 2-(4-carbonochloridoylphenyl)-2-methylpropanoate
• InChI: InChI=1S/C12H13ClO3/c1-12(2,11(15)16-3)9-6-4-8(5-7-9)10(13)14/h4-7H,1-3H3
• InChI Key: IELIKWNPYCGWTH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)C(=O)Cl)C(=O)OC

Description

2-(4-Chlorocarbonyl-phenyl)-2-methyl-propionic acid methyl ester is a useful research compound. Its molecular formula is C12H13ClO3 and its molecular weight is 240.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of AlCl3 (500.0 mg, 3.75 mmol) in CH2Cl2 at −10° C. was added dropwise oxalyl chloride (476.0 mg, 3.75 mmol) in CH2Cl2. The mixture was stirred at this temperature for 30 min. Then a solution of 2-methyl-2-phenyl-propionic acid methyl ester (178.0 mg, 1.0 mmol) in CH2Cl2 was added. The resulted mixture was stirred at −10° C. for 1 hr and rt overnight. The mixture was filtered through a pad of celite, the solvent and excess oxalyl chloride was removed under reduced pressure. The residue was dissolved in chlorobenzene and refluxed for 4 hr. Solvent was removed and the residue was dried to give 2-(4-chlorocarbonyl-phenyl)-2-methyl-propionic acid methyl ester.